Dodeca-5,7-dienal

• Molecular Formula: C12H20O
• Molecular Weight: 180.29 g/mol
• InChI: InChI=1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h5-8,12H,2-4,9-11H2,1H3
• InChIKey: LDQDYNHCLZNOFB-UHFFFAOYSA-N

Dodeca-5,7-dienal for Pheromone Research: Stereochemical Identity and Baseline Procurement Data

Dodeca-5,7-dienal is a C12 conjugated dienyl aldehyde pheromone component produced by female moths across multiple lepidopteran genera including Dendrolimus, Malacosoma, and Thysanoplusia. It exists as four distinct stereoisomers—(5E,7Z)-, (5Z,7E)-, (5E,7E)-, and (5Z,7Z)-dodeca-5,7-dienal—each with CAS registry numbers 75539-65-0, 75983-34-5, 75983-33-4, and entries for the Z,Z isomer, respectively [1][2]. The (5E,7Z) isomer is a confirmed sex pheromone component of the western tent caterpillar (Malacosoma californicum) and the Yunnan pine caterpillar moth (Dendrolimus houi), while the (5Z,7E) isomer functions in the forest tent caterpillar (Malacosoma disstria) [3][4]. Molecular weight is 180.29 g/mol (exact mass 180.1514 Da), with computed XLogP3 of 3.5 and topological polar surface area of 17.1 Ų across all isomers [5].

Stereochemical Context Four geometrical isomers with distinct species-specific pheromone activity

Procurement Logic Select (5E,7Z) for M. californicum; (5Z,7E) for M. disstria; aldehyde function group non-replaceable

• [1] PubChem. (2024). (E,Z)-5,7-dodecadienal, CID 11401124. National Center for Biotechnology Information. View Source
• [2] PubChem. (2024). (Z,E)-5,7-dodecadienal, CID 5365835. View Source
• [3] Kong, X. B., Zhang, Z., Zhao, C. H., & Wang, H. B. (2007). Female sex pheromone of the Yunnan pine caterpillar moth Dendrolimus houi: first (E,Z)-isomers in pheromone components of Dendrolimus spp. Journal of Chemical Ecology, 33(7), 1316-1327. View Source
• [4] Underhill, E. W., Chisholm, M. D., & Steck, W. F. (1980). (E)-5,(Z)-7-Dodecadienal, a sex pheromone component of the western tent caterpillar, Malacosoma californicum (Lepidoptera: Lasiocampidae). The Canadian Entomologist, 112(6), 629-631. View Source
• [5] PubChem. (2024). 5,7-Dodecadienal, (Z,Z)-, CID 556719. National Center for Biotechnology Information. View Source

Why Generic Substitution of Dodeca-5,7-dienal Is Not Feasible in Pheromone Applications

Dodeca-5,7-dienal isomers cannot be interchangeably substituted in pheromone formulations because even subtle stereochemical changes at the 5,7-conjugated diene system produce species-specific behavioral outcomes ranging from optimal attraction to complete inhibition [1][2]. The four geometrical isomers—(5E,7Z), (5Z,7E), (5E,7E), and (5Z,7Z)—exhibit distinct electroantennographic (EAG) response profiles in target Lepidoptera species [3][4]. Field trapping data demonstrate that D. spectabilis males show approximately threefold higher trap capture with a ternary blend containing the aldehyde plus acetate and propionate derivatives compared to the alcohol component alone, underscoring that the aldehyde functional group itself confers critical bioactivity not replaceable by the alcohol or acetate analogs [5]. Furthermore, in M. disstria monitoring programs, a precise 100:1 ratio of (Z,E)- to (Z,Z)-isomer is required for optimal trap performance [6].

Isomer Mismatch

Different geometrical isomers target separate species; incorrect isomer may result in monitoring failure.

Functional Group Substitution

The aldehyde group is reported as necessary for optimal blend performance; alcohol or acetate analogs may not replicate field attraction.

Blend Ratio Deviation

Precise isomer ratios (e.g., 100:1 for M. disstria) are required; generic blends risk reduced trap sensitivity.

• [1] Kong, X., Zhao, C., & Gao, W. (2001). Identification of sex pheromones of four economically important species in genus Dendrolimus. Chinese Science Bulletin, 46(24), 2077-2081. View Source
• [2] Kong, X. B., Zhang, Z., Zhao, C. H., & Wang, H. B. (2007). Female sex pheromone of the Yunnan pine caterpillar moth Dendrolimus houi: first (E,Z)-isomers in pheromone components of Dendrolimus spp. Journal of Chemical Ecology, 33(7), 1316-1327. View Source
• [3] Underhill, E. W., Chisholm, M. D., & Steck, W. F. (1980). (E)-5,(Z)-7-Dodecadienal, a sex pheromone component of the western tent caterpillar, Malacosoma californicum (Lepidoptera: Lasiocampidae). The Canadian Entomologist, 112(6), 629-631. View Source
• [4] Chisholm, M. D., Underhill, E. W., Steck, W. F., Slessor, K. N., & Grant, G. G. (1980). (Z)-5,(E)-7-Dodecadienal and (Z)-5,(E)-7-dodecadien-1-ol, sex pheromone components of the forest tent caterpillar, Malacosoma disstria. Environmental Entomology, 9(3), 278-282. View Source
• [5] Kong, X., Zhao, C., & Gao, W. (2001). Identification of sex pheromones of four economically important species in genus Dendrolimus. Chinese Science Bulletin, 46(24), 2077-2081. View Source
• [6] Schmidt, B. C., & Roland, J. (2012). Developing techniques for monitoring forest tent caterpillar populations using synthetic pheromones. The Canadian Entomologist, 135(3), 439-448. View Source

Quantitative Evidence Guide: Differential Performance of Dodeca-5,7-dienal Isomers and Analogs

Species-Specific Isomer Requirement: (5E,7Z)-Dodeca-5,7-dienal vs. (5Z,7E)-Dodeca-5,7-dienal in Tent Caterpillars

The (5E,7Z) isomer of dodeca-5,7-dienal is the confirmed sex pheromone component for the western tent caterpillar (Malacosoma californicum), whereas the (5Z,7E) isomer functions as the pheromone component for the forest tent caterpillar (Malacosoma disstria) [1][2]. Field testing has validated these isomer-specific assignments in both species [3].

Isomer Specificity

Head-to-head

(5E,7Z)-dodeca-5,7-dienal attracts M. californicum

vs

(5Z,7E)-dodeca-5,7-dienal attracts M. disstria

Isomer-specific attraction supports species-targeted lure design.

No cross-attraction reported in field assays.

Evidence Dimension	Species-specific pheromone activity
Target Compound Data	(5E,7Z)-dodeca-5,7-dienal: Attracts male M. californicum
Comparator Or Baseline	(5Z,7E)-dodeca-5,7-dienal: Attracts male M. disstria
Quantified Difference	Qualitatively different species targets; no cross-attraction reported
Conditions	Field trapping assays with synthetic pheromone lures

Why This Matters

Procurement of the incorrect isomer would result in complete failure of pheromone-based monitoring or mating disruption programs, as these congeners do not cross-attract target species.

• [1] Underhill, E. W., Chisholm, M. D., & Steck, W. F. (1980). (E)-5,(Z)-7-Dodecadienal, a sex pheromone component of the western tent caterpillar, Malacosoma californicum (Lepidoptera: Lasiocampidae). The Canadian Entomologist, 112(6), 629-631. View Source
• [2] Chisholm, M. D., Underhill, E. W., Steck, W. F., Slessor, K. N., & Grant, G. G. (1980). (Z)-5,(E)-7-Dodecadienal and (Z)-5,(E)-7-dodecadien-1-ol, sex pheromone components of the forest tent caterpillar, Malacosoma disstria. Environmental Entomology, 9(3), 278-282. View Source
• [3] Chisholm, M. D., Steck, W. F., & Underhill, E. W. (1980). Effects of superfluous double bonds on some olefinic moth sex attractants. Journal of Chemical Ecology, 6(1), 203-212. View Source

Functional Group Differentiation: (5E,7Z)-Dodeca-5,7-dienal vs. (5E,7Z)-Dodecadien-1-ol and Acetate in Dendrolimus houi

In Dendrolimus houi, a ternary blend of (5E,7Z)-dodecadien-1-ol, (5E,7Z)-dodecadienyl acetate, and (5E,7Z)-dodeca-5,7-dienal is required for optimal male attraction [1]. The optimum acetate-to-aldehyde ratio was determined to be 1:1, and this ratio was more critical for trap capture than the ratio of either component to the alcohol [2]. Traps baited with a 20:1:1 blend (alcohol/acetate/aldehyde) performed equivalently to live virgin female moths [3].

Functional Group Role

Head-to-head

Aldehyde (target) critical for blend performance

vs

Alcohol/Acetate acetate:aldehyde 1:1 ratio more critical than alcohol ratio

Aldehyde functional group reported as necessary for optimal attraction.

Ternary blend with precise acetate:aldehyde ratio required.

Evidence Dimension	Optimal pheromone blend ratio for male attraction
Target Compound Data	Optimal acetate:aldehyde ratio = 1:1
Comparator Or Baseline	Alcohol:acetate ratio or alcohol:aldehyde ratio
Quantified Difference	Acetate:aldehyde ratio more critical for trap capture
Conditions	Field trapping experiments with gray rubber septa lures in Yunnan, China

Why This Matters

The aldehyde component is non-substitutable; replacing it with additional alcohol or acetate would reduce trap efficacy, as the 1:1 acetate:aldehyde ratio is a critical determinant of field performance.

• [1] Kong, X. B., Zhang, Z., Zhao, C. H., & Wang, H. B. (2007). Female sex pheromone of the Yunnan pine caterpillar moth Dendrolimus houi: first (E,Z)-isomers in pheromone components of Dendrolimus spp. Journal of Chemical Ecology, 33(7), 1316-1327. View Source
• [2] Kong, X. B., Zhang, Z., Zhao, C. H., & Wang, H. B. (2007). Female sex pheromone of the Yunnan pine caterpillar moth Dendrolimus houi: first (E,Z)-isomers in pheromone components of Dendrolimus spp. Journal of Chemical Ecology, 33(7), 1316-1327. View Source
• [3] Kong, X. B., Zhang, Z., Zhao, C. H., & Wang, H. B. (2007). Female sex pheromone of the Yunnan pine caterpillar moth Dendrolimus houi: first (E,Z)-isomers in pheromone components of Dendrolimus spp. Journal of Chemical Ecology, 33(7), 1316-1327. View Source

Pheromone Gland Quantification: (5E,7Z)-Dodeca-5,7-dienal as a Minor but Essential Component in Dendrolimus houi

Gas chromatography-electroantennography (GC-EAG) analysis of female D. houi pheromone glands identified (5E,7Z)-dodeca-5,7-dienal (E5,Z7-12:Ald) as one of three EAG-active compounds [1]. The average amount per calling virgin female was 0.8 ± 1.4 ng (SD), representing only 5.6% of the total pheromone blend (alcohol:acetate:aldehyde ratio of 100:39.7:5.6) [2]. Despite its low abundance, field experiments confirmed this aldehyde is essential for male attraction [3].

Gland Content

Head-to-head

0.8 ± 1.4 ng / female

5.6% of total pheromone blend

Minor component yet reported as essential for blend bioactivity.

GC-EAG of D. houi calling virgin female glands.

Evidence Dimension	Pheromone gland content (ng/female)
Target Compound Data	E5,Z7-12:Ald: 0.8 ± 1.4 ng
Comparator Or Baseline	E5,Z7-12:OH: 14.7 ± 12.9 ng; E5,Z7-12:OAc: 5.8 ± 5.4 ng
Quantified Difference	Aldehyde comprises 5.6% of total blend; 18.4-fold less than alcohol component
Conditions	GC-EAG and GC-MS of pheromone gland extracts from calling virgin D. houi females

Why This Matters

The aldehyde component is a minor constituent in the natural pheromone blend, yet its absence eliminates field attraction. Procurement of the correct isomer at high stereochemical purity is essential for synthesizing biologically accurate lures.

• [1] Kong, X. B., Zhang, Z., Zhao, C. H., & Wang, H. B. (2007). Female sex pheromone of the Yunnan pine caterpillar moth Dendrolimus houi: first (E,Z)-isomers in pheromone components of Dendrolimus spp. Journal of Chemical Ecology, 33(7), 1316-1327. View Source
• [2] Kong, X. B., Zhang, Z., Zhao, C. H., & Wang, H. B. (2007). Female sex pheromone of the Yunnan pine caterpillar moth Dendrolimus houi: first (E,Z)-isomers in pheromone components of Dendrolimus spp. Journal of Chemical Ecology, 33(7), 1316-1327. View Source
• [3] Kong, X. B., Zhang, Z., Zhao, C. H., & Wang, H. B. (2007). Female sex pheromone of the Yunnan pine caterpillar moth Dendrolimus houi: first (E,Z)-isomers in pheromone components of Dendrolimus spp. Journal of Chemical Ecology, 33(7), 1316-1327. View Source

Trap Capture Enhancement: (Z,E)-5,7-Dodecadienal Blend Ratio Optimization for Forest Tent Caterpillar Monitoring

Field trials with synthetic pheromone lures for forest tent caterpillar (Malacosoma disstria) used a precise 100:1 blend of (Z,E)-5,7-dodecadienal to (Z,Z)-5,7-dodecadienal [1]. Polyurethane lures produced higher trap catches and lower zero-catch frequencies compared to rubber septa dispensers, with no detectable difference in trap catch among polyurethane lures aged 0–28 days [2].

Dispenser Matrix

Head-to-head

Polyurethane lure higher trap catches, consistent 0–28 day release

vs

Rubber septum lower catch, higher zero-catch frequency

Polyurethane dispenser reported to improve trap consistency and longevity.

100:1 (Z,E)-:(Z,Z)-dodecadienal blend used in field trials.

Evidence Dimension	Trap catch performance by dispenser type
Target Compound Data	Polyurethane lure: higher trap catches, lower zero-catch frequency
Comparator Or Baseline	Rubber septum lure: lower trap catches
Quantified Difference	Polyurethane superior; 0–28 day aging shows consistent release profile
Conditions	Field trapping in Canadian forest tent caterpillar populations using 100:1 (Z,E)-:(Z,Z)-5,7-dodecadienal blend

Why This Matters

Selection of the correct isomer blend ratio (100:1) and compatible dispenser matrix (polyurethane) is critical for reliable population monitoring; deviation from this optimized formulation reduces trap sensitivity and increases zero-catch frequency.

• [1] Schmidt, B. C., & Roland, J. (2012). Developing techniques for monitoring forest tent caterpillar populations using synthetic pheromones. The Canadian Entomologist, 135(3), 439-448. View Source
• [2] Schmidt, B. C., & Roland, J. (2012). Developing techniques for monitoring forest tent caterpillar populations using synthetic pheromones. The Canadian Entomologist, 135(3), 439-448. View Source

Comparative EAG Response: (Z,E)-5,7-Dodecadienal vs. Functional Group Analogs in Dendrolimus Species

Electroantennographic (EAG) analyses in Dendrolimus suffuscus illustratus showed that Z5,E7-12:Ald elicited the largest male EAG response among tested analogs, outperforming Z5-12OH, Z5-12OAc, Z5,E7-12OH, and Z7-12OAc [1]. In D. kikuchii, male antennae were more sensitive to the acetate and propionate derivatives than to the alcohol, with the aldehyde showing strong EAG activity comparable to the acetate [2].

EAG Response

Head-to-head

Ranked by male antennal response amplitude

1 Z5,E7-12:Ald (aldehyde)

2 Z5,E7-12OH

3 Z5-12OH, Z5-12OAc, others

Largest EAG response supports aldehyde as key olfactory ligand.

D. suffuscus illustratus male antennae; aldehyde outperformed all tested analogs.

Evidence Dimension	Male antennal EAG response amplitude
Target Compound Data	Z5,E7-12:Ald: Largest EAG response
Comparator Or Baseline	Z5-12OH, Z5-12OAc, Z5,E7-12OH, Z7-12OAc
Quantified Difference	Z5,E7-12:Ald elicited largest response among all tested compounds
Conditions	EAG recordings from male D. suffuscus illustratus antennae

Why This Matters

The aldehyde consistently elicits robust antennal responses across multiple Dendrolimus species, indicating that the aldehyde functional group is a key determinant of olfactory receptor activation and cannot be replaced by alcohol or acetate without loss of signal intensity.

• [1] Jing, X., Li, G., Jia, C., et al. (2025). Identification and Field Testing of Female-produced Sex Pheromone Components of Dendrolimus suffuscus Subspecies Illustratus De Lajonquière, 1973. Chemistry & Biodiversity, 22(10), n/a. View Source
• [2] Kong, X., Zhao, C., & Gao, W. (2001). Identification of sex pheromones of four economically important species in genus Dendrolimus. Chinese Science Bulletin, 46(24), 2077-2081. View Source

Validated Application Scenarios for Dodeca-5,7-dienal in Pest Monitoring and Research

Species-Specific Pheromone Lure Formulation for Tent Caterpillar Monitoring

Procure (5E,7Z)-dodeca-5,7-dienal for western tent caterpillar (Malacosoma californicum) monitoring programs; procure (5Z,7E)-dodeca-5,7-dienal for forest tent caterpillar (Malacosoma disstria) monitoring. For M. disstria, prepare lures using a 100:1 blend of the (Z,E) isomer with (Z,Z)-5,7-dodecadienal loaded onto polyurethane dispensers for optimal trap performance and 0–28 day field longevity [1].

Multi-Component Pheromone Blend Synthesis for Dendrolimus Species Management

For Dendrolimus houi monitoring in southwestern China coniferous forests, incorporate (5E,7Z)-dodeca-5,7-dienal as the minor aldehyde component in a ternary blend with (5E,7Z)-dodecadien-1-ol and (5E,7Z)-dodecadienyl acetate. The optimal ratio is 20:1:1 (alcohol:acetate:aldehyde) with strict adherence to a 1:1 acetate-to-aldehyde ratio, loaded on gray rubber septa. Deviation from this blend composition reduces trap capture to levels below virgin female-baited controls [2].

Electroantennographic Screening of Pheromone Receptor Ligands

Use (5E,7Z)-dodeca-5,7-dienal as a reference agonist in EAG and single-sensillum recording (SSR) studies investigating olfactory receptor neuron (ORN) specificity in Dendrolimus and Malacosoma species. The compound elicits robust, reproducible antennal responses across multiple species and serves as a benchmark for evaluating novel synthetic analogs or potential disruptants [3].

Quality Control Standard for Synthetic Pheromone Production

Employ high-purity (≥95%) (5E,7Z)-dodeca-5,7-dienal as an analytical reference standard for GC-MS and GC-EAD (gas chromatography-electroantennographic detection) verification of synthetic pheromone lots. Isomeric purity is critical; contamination with other 5,7-dodecadienal stereoisomers can introduce behavioral antagonism or species cross-attraction artifacts [4].

Application

Selection Property

Validation Focus

M. californicum / M. disstria monitoring

Correct isomer identity and high stereochemical purity

Species-specific field trapping performance

Dendrolimus houi multi-component lure

Ternary blend stoichiometry (aldehyde as minor component)

Attraction equivalence to virgin female-baited traps

EAG / SSR reference agonist

Robust and reproducible antennal response profile

Olfactory receptor neuron specificity assays

Synthetic pheromone QC standard

Isomeric purity (free of antagonistic stereoisomers)

GC-EAD and GC-MS lot verification

• [1] Schmidt, B. C., & Roland, J. (2012). Developing techniques for monitoring forest tent caterpillar populations using synthetic pheromones. The Canadian Entomologist, 135(3), 439-448. View Source
• [2] Kong, X. B., Zhang, Z., Zhao, C. H., & Wang, H. B. (2007). Female sex pheromone of the Yunnan pine caterpillar moth Dendrolimus houi: first (E,Z)-isomers in pheromone components of Dendrolimus spp. Journal of Chemical Ecology, 33(7), 1316-1327. View Source
• [3] Jing, X., Li, G., Jia, C., et al. (2025). Identification and Field Testing of Female-produced Sex Pheromone Components of Dendrolimus suffuscus Subspecies Illustratus De Lajonquière, 1973. Chemistry & Biodiversity, 22(10), n/a. View Source
• [4] Kong, X., Zhao, C., & Gao, W. (2001). Identification of sex pheromones of four economically important species in genus Dendrolimus. Chinese Science Bulletin, 46(24), 2077-2081. View Source